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Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B12403581

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key properties and analytical
methodologies related to Ethyl Acetoacetate-d5, a deuterated isotopologue of ethyl
acetoacetate. This document is intended to serve as a valuable resource for professionals in
research and development who utilize stable isotope-labeled compounds.

Core Molecular Data

Ethyl acetoacetate-d5 (EAA-d5) is a stable isotope-labeled version of ethyl acetoacetate,
where five hydrogen atoms have been replaced by deuterium. This isotopic substitution makes
it a valuable tool in various scientific applications, including as an internal standard for mass
spectrometry-based quantitative analysis and as a tracer in metabolic studies.[1] The
incorporation of deuterium increases the molecular weight of the compound, which is a
fundamental parameter for its identification and quantification.

Molecular and Physical Properties

The key quantitative data for ethyl acetoacetate-d5 and its non-deuterated counterpart are
summarized in the table below for direct comparison.
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Property

Ethyl Acetoacetate-d5

Ethyl Acetoacetate (non-
deuterated)

Molecular Formula

CeHsDs0s3[2]

CeH1003]3]

Molecular Weight 135.17 g/mol [2][4] 130.14 g/mol [3]
Colorless to light yellow o

Appearance o Colorless liquid[5]
liquid[2]

Purity (by GC) 99.22%[2] =299%

Isotopic Enrichment 98.86%[2] N/A

Boiling Point

Not explicitly stated, expected
to be similar to the non-

deuterated form

181 °C (lit.)[5]

Melting Point

Not explicitly stated, expected
to be similar to the non-

deuterated form

-43 °C (lit.)[5]

Density

Not explicitly stated, expected
to be similar to the non-

deuterated form

1.029 g/mL at 20 °C (lit.)[5]

Refractive Index

Not explicitly stated, expected
to be similar to the non-

deuterated form

n20/D 1.419 (lit.)

CAS Number

55514-60-8[2][4]

141-97-9[3]

Structural Representation

The structural difference between ethyl acetoacetate and its deuterated analogue lies in the

substitution of hydrogen atoms with deuterium on the acetyl and methylene groups.

Caption: Structural formulas of ethyl acetoacetate and ethyl acetoacetate-d5.

Experimental Protocols
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Synthesis of Ethyl Acetoacetate-d5

While a specific, detailed protocol for the synthesis of ethyl acetoacetate-d5 is not readily
available in public literature, a plausible synthetic route would involve the Claisen condensation
of ethyl acetate-d3 with a deuterated base in a deuterated solvent, or the reaction of diketene
with deuterated ethanol. The classic laboratory preparation of ethyl acetoacetate involves the
Claisen condensation of ethyl acetate.[6][7] To achieve the d5 deuteration pattern, one would
likely start with deuterated precursors.

Plausible Synthesis Pathway for Ethyl Acetoacetate-d5
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Caption: A conceptual workflow for the synthesis of ethyl acetoacetate-d5.
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Determination of Molecular Weight and Isotopic
Enrichment by Mass Spectrometry

The molecular weight and isotopic enrichment of ethyl acetoacetate-d5 are typically
determined using mass spectrometry (MS), often coupled with gas chromatography (GC-MS).

Methodology:

Sample Preparation: A dilute solution of ethyl acetoacetate-d5 is prepared in a suitable
volatile solvent (e.g., dichloromethane or ethyl acetate).

o GC Separation: The sample is injected into a gas chromatograph to separate the analyte
from any impurities.

o Mass Spectrometry Analysis: The eluent from the GC column is introduced into the mass
spectrometer. The instrument is operated in electron ionization (EI) mode.

o Data Acquisition: Mass spectra are recorded, showing the mass-to-charge ratio (m/z) of the
molecular ion and its fragment ions.

o Data Analysis:

o The molecular weight is confirmed by the m/z of the molecular ion peak. For ethyl
acetoacetate-d5, this will be observed around m/z 135.

o The isotopic enrichment is calculated by comparing the intensities of the ion peaks
corresponding to the deuterated molecule and any remaining non-deuterated or partially
deuterated species.

Purity Analysis by Gas Chromatography (GC)

The chemical purity of ethyl acetoacetate-d5 can be assessed using gas chromatography with
a flame ionization detector (GC-FID).

Methodology:

 Instrument Setup: A gas chromatograph equipped with a suitable capillary column (e.g., a
non-polar or medium-polarity column) and an FID detector is used.
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e Sample Preparation: The sample is diluted in an appropriate solvent.

« Injection: A small volume of the prepared sample is injected into the GC.

o Chromatographic Separation: The components of the sample are separated based on their
boiling points and interactions with the stationary phase of the column.

o Detection: The FID detector generates a signal for each eluting compound.

» Purity Calculation: The purity is determined by calculating the area percentage of the main
peak corresponding to ethyl acetoacetate-d5 relative to the total area of all peaks in the
chromatogram. A certificate of analysis for a commercial sample of ethyl acetoacetate-d5
indicates a purity of 99.22% as determined by GC.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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